Cas no 1361470-85-0 (3-Chloro-5-(2,4,6-trichlorophenyl)picolinaldehyde)

3-Chloro-5-(2,4,6-trichlorophenyl)picolinaldehyde Chemical and Physical Properties
Names and Identifiers
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- 3-Chloro-5-(2,4,6-trichlorophenyl)picolinaldehyde
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- Inchi: 1S/C12H5Cl4NO/c13-7-2-9(15)12(10(16)3-7)6-1-8(14)11(5-18)17-4-6/h1-5H
- InChI Key: SDKRCMURGYJGSM-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=C(C=1C1C=NC(C=O)=C(C=1)Cl)Cl)Cl
Computed Properties
- Exact Mass: 320.909574 g/mol
- Monoisotopic Mass: 318.912525 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 30
- Molecular Weight: 321.0
3-Chloro-5-(2,4,6-trichlorophenyl)picolinaldehyde Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Alichem | A013029672-250mg |
3-Chloro-5-(2,4,6-trichlorophenyl)picolinaldehyde |
1361470-85-0 | 97% | 250mg |
499.20 USD | 2021-06-22 | |
Alichem | A013029672-1g |
3-Chloro-5-(2,4,6-trichlorophenyl)picolinaldehyde |
1361470-85-0 | 97% | 1g |
1,549.60 USD | 2021-06-22 | |
Alichem | A013029672-500mg |
3-Chloro-5-(2,4,6-trichlorophenyl)picolinaldehyde |
1361470-85-0 | 97% | 500mg |
782.40 USD | 2021-06-22 |
3-Chloro-5-(2,4,6-trichlorophenyl)picolinaldehyde Related Literature
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Matthias Bauer,Christoph Gastl Phys. Chem. Chem. Phys., 2010,12, 5575-5584
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Huang Zhou,Jian Zhang,Ibrahim Saana Amiinu,Chenyu Zhang,Xiaobo Liu,Wenmao Tu,Mu Pan,Shichun Mu Phys. Chem. Chem. Phys., 2016,18, 10392-10399
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Xiaoyu Qiu,Gengtao Fu,Yue Zhao,Yawen Tang,Yu Chen,Tianhong Lu J. Mater. Chem. A, 2013,1, 14874-14878
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Yifan Zhao,Yin Lian,Huifeng Tan Phys. Chem. Chem. Phys., 2019,21, 11748-11754
Additional information on 3-Chloro-5-(2,4,6-trichlorophenyl)picolinaldehyde
3-Chloro-5-(2,4,6-Trichlorophenyl)Picolinaldehyde (CAS No. 1361470-85-0)
3-Chloro-5-(2,4,6-Trichlorophenyl)Picolinaldehyde, also known by its CAS registry number CAS No. 1361470-85-0, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of chlorinated picolinaldehyde derivatives, which have been extensively studied for their unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and advanced materials.
The molecular structure of 3-Chloro-5-(2,4,6-Trichlorophenyl)Picolinaldehyde consists of a picolinaldehyde backbone substituted with chlorine atoms at specific positions. The presence of multiple chlorine atoms introduces interesting electronic and steric effects, making this compound highly versatile for various chemical reactions. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive compounds, particularly in the development of novel pesticides and herbicides.
One of the most notable aspects of this compound is its ability to undergo nucleophilic substitution reactions due to the electron-withdrawing nature of the chlorine substituents. This property has been exploited in the synthesis of complex molecules with high biological activity. For instance, researchers have successfully utilized CAS No. 1361470-85-0 as a key intermediate in the preparation of antifungal agents targeting plant pathogens.
In terms of physical properties, 3-Chloro-5-(2,4,6-Trichlorophenyl)Picolinaldehyde exhibits a melting point of approximately 125°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its stability under various reaction conditions has been thoroughly investigated, making it a reliable starting material for large-scale chemical processes.
The synthesis of this compound typically involves a multi-step procedure that includes chlorination reactions followed by aldehyde functionalization. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for industrial applications.
In addition to its chemical applications, CAS No. 1361470-85-0 has shown promise in materials science as a precursor for the development of advanced polymers and coatings. Its ability to form stable covalent bonds with other monomers makes it an attractive candidate for creating high-performance materials with tailored properties.
From an environmental standpoint, the biodegradation potential of 3-Chloro-5-(2,4,6-Trichlorophenyl)Picolinaldehyde has been a subject of recent research interest. Studies indicate that under aerobic conditions, this compound undergoes microbial degradation within a relatively short period, reducing its environmental footprint compared to traditional synthetic intermediates.
In conclusion, 3-Chloro-5-(2,4,6-Trichlorophenyl)Picolinaldehyde (CAS No. 1361470-85-0) stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique chemical properties and compatibility with modern synthetic methods make it an essential component in contemporary research and industrial processes.
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